N-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide

• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C17H15N3O2S/c1-2-15(21)20-17(23)18-12-9-7-11(8-10-12)16-19-13-5-3-4-6-14(13)22-16/h3-10H,2H2,1H3,(H2,18,20,21,23)
• InChI Key: DNZBVNHGZDZABF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

N-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide, commonly known as BPTES, is a small molecule inhibitor of the glutaminase enzyme. Glutaminase is an important enzyme that catalyzes the conversion of glutamine to glutamate, which is a key process in cancer cell metabolism. BPTES has been extensively studied for its potential as an anti-cancer drug and as a tool for understanding cancer cell metabolism.

Mechanism of Action

BPTES inhibits the activity of glutaminase, which is a key enzyme in cancer cell metabolism. Glutaminase catalyzes the conversion of glutamine to glutamate, which is then used to produce energy and synthesize macromolecules. By inhibiting glutaminase, BPTES disrupts this process and causes cancer cells to undergo metabolic stress, leading to cell death.
Biochemical and Physiological Effects:
BPTES has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting glutaminase, BPTES has been shown to induce oxidative stress, activate the unfolded protein response, and inhibit the mTOR pathway. These effects contribute to the anti-cancer activity of BPTES.

Advantages and Limitations for Lab Experiments

BPTES has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. BPTES is also highly specific for glutaminase, making it a useful tool for studying the role of glutamine metabolism in cancer cells. However, BPTES has some limitations, including its relatively low potency and its potential for off-target effects.

Future Directions

There are several future directions for research on BPTES. One area of interest is the development of more potent and selective inhibitors of glutaminase. Another area of research is the identification of biomarkers that can predict response to BPTES treatment. Additionally, there is interest in combining BPTES with other anti-cancer drugs to improve efficacy and reduce toxicity. Finally, there is ongoing research on the role of glutamine metabolism in cancer cells and the potential for targeting this pathway in cancer therapy.

Synthesis Methods

BPTES can be synthesized using a variety of methods, including the reaction of 4-(1,3-benzoxazol-2-yl)aniline with thiophosgene followed by reaction with 3-aminopropionitrile. Another method involves the reaction of 4-(1,3-benzoxazol-2-yl)aniline with carbon disulfide followed by reaction with 3-aminopropionitrile. These methods have been optimized for high yield and purity.

Scientific Research Applications

BPTES has been extensively studied for its potential as an anti-cancer drug. In vitro studies have shown that BPTES inhibits the growth of a variety of cancer cell lines, including breast, lung, and prostate cancer cells. BPTES has also been shown to be effective in vivo, with studies in animal models demonstrating its ability to inhibit tumor growth and improve survival rates.